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Compound of Interest

Compound Name: Glycofurol

Cat. No.: B153818

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the material safety data for
Glycofurol (CAS No. 31692-85-0), also known as Tetraglycol. The information is compiled
from various material safety data sheets (MSDS) and technical documents to ensure a
thorough understanding of its properties and associated safety protocols. This document is
intended to be a vital resource for professionals working with Glycofurol in research and
development settings.

Chemical and Physical Properties

Glycofurol is a clear, colorless, and nearly odorless liquid.[1] It is utilized in the pharmaceutical
industry as a solvent and penetration enhancer, particularly for parenteral formulations.[1][2] A
summary of its key physical and chemical properties is presented below.
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Property

Value

Source(s)

CAS Number

31692-85-0

[3]141[5]

Molecular Formula

C7H1604 (average)

[1]3]

Molecular Weight 190.24 g/mol (average) [1]
Appearance Clear, colorless liquid [1]
Odor Almost odorless [1]
Boiling Point 80-100 °C (for Glycofurol 75) [1]
Density 1.070-1.090 g/cm? at 20°C [1]
Density 1.09 g/mL at 25°C [3][6]
Flash Point > 110.00 °C (> 230.00 °F) TCC  [7][8]

Viscosity (dynamic)

8-18 mPa:s at 20°C (for
Glycofurol 75)

[1]

Refractive Index

1.4545

[1]

Solubility

Miscible with water, ethanol
(95%), glycerin, and
polyethylene glycol 400.
Immiscible with arachis oil,
isopropyl ether, and petroleum

ether.

[1]

Toxicological Data

The toxicological profile of Glycofurol indicates that it is generally considered to be of low
toxicity when used as a pharmaceutical excipient.[1] However, some sources indicate it can be
an irritant and may have effects on fertility or an unborn child.[4][5] It is crucial to handle this
substance with appropriate care.
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Parameter Species Route Value Source(s)
LD50 Mouse Intravenous 3500 mg/kg [718]
LD50 Mouse Intraperitoneal 7800 mg/kg [71[8]
LDLo Rat Intravenous 1000 mg/kg [718]

Experimental Protocols: The provided MSDS and technical documents do not detail the specific
experimental methodologies used to determine the toxicological data. This information is
typically found in dedicated toxicology studies. The provided data is based on historical findings
from research publications.[7][8]

Hazard Identification and Classification

There is some variation in the hazard classification of Glycofurol across different safety data
sheets. While some sources state that it does not meet the criteria for classification as a
hazardous substance, others identify potential hazards.[3][4][5][9]

e GHS Classification (as per some sources):

o Eye Irritation, Category 2[4][5]

o Reproductive Toxicity, Category 1B[4][5]
e Hazard Statements:

o H319: Causes serious eye irritation.[4][5]

o H360: May damage fertility or the unborn child.[4][5]
e Precautionary Statements:

P201, P202, P203: Obtain, read, and follow all safety instructions before use.[4][5]

[¢]

[e]

P264: Wash hands thoroughly after handling.[4][5]

o

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]
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[e]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4][5]

o P308+P313, P318: IF exposed or concerned: Get medical advice/attention.[4][5]
o P405: Store locked up.[4][5]

o P501: Dispose of contents/container in accordance with
local/regional/national/international regulations.[4][5]

Handling, Storage, and Emergency Procedures

Proper handling and storage are essential to ensure safety when working with Glycofurol. The
following sections outline the recommended procedures.

Safe Handling and Personal Protective Equipment (PPE)

o Handling: Handle in a well-ventilated area.[4] Avoid contact with skin, eyes, and clothing.[5]
Do not eat, drink, or smoke in work areas.[3]

o Personal Protective Equipment:

o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[4]

[5]

o Skin Protection: Wear chemical-resistant gloves (e.g., tested to EN 374) and protective
clothing.[3][4]

o Respiratory Protection: If ventilation is inadequate, use a suitable respirator.[3]

Storage Conditions

Store in a cool, dry, and well-ventilated place.[1][4] Keep containers tightly closed and
protected from light.[1] Store away from incompatible materials such as oxidizing agents.[1][3]

First Aid Measures

A standardized workflow for first aid response to Glycofurol exposure is crucial.
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Ingestion

Rinse Mouth with Water (if conscious) Do NOT Induce Vomiting Call a Doctor or Poison Control Center Immediately

Eye Contact

( Remove Contact Lenses (if present and easy to do) H Rinse Cautiously with Water for at least 15 Minutes Consult a Doctor

Skin Contact

Remove Contaminated Clothing Wash with Plenty of Soap and Water Consult a Doctor if Iritation Persists

Inhalation

No Give Oxygen if Breathing is Difficult
(E——

3
Move to Fresh Air Breathing Irregular or Stopped? <[ Lok Immediate Medical Atiention
Yes
Administer Artificial Respiration

Click to download full resolution via product page

Caption: First aid procedures for Glycofurol exposure.

Firefighting Measures

¢ Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide (C0O2).[3][4]

¢ Unsuitable Extinguishing Media: Water jet.[3]

¢ Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (CO2).[3]
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+ Advice for Firefighters: Wear self-contained breathing apparatus (SCBA) and full protective
clothing.[4][10]

Accidental Release Measures

The logical workflow for responding to a Glycofurol spill is outlined below.

Spill Detected

Immediate S

afety Actions

Evacuate Personnel to Safe Areas

Ensure Adequate Ventilation

Environmental Protection

Remove All Sources of Ignition Do Not Let Enter Drains or Water Courses

ontainment & Cleanup

Wear Appropriate PPE Contain Spill with Absorbent Material

Prevent Further Leakage (if safe)

Collect and Place in Suitable, Closed Containers for Disposal

Dispose of in Accordance with Local Regulations
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Caption: Workflow for handling a Glycofurol spill.

Stability and Reactivity

Chemical Stability: Stable under normal ambient and anticipated storage and handling
conditions of temperature and pressure.[3]

Possibility of Hazardous Reactions: No known hazardous reactions.[3]

Conditions to Avoid: No specific conditions to avoid are known.[3]

Incompatible Materials: Strong oxidizing agents.[1][3]

Hazardous Decomposition Products: Under fire conditions, hazardous combustion products
such as carbon monoxide and carbon dioxide can be produced.[3]

This guide is intended for informational purposes and should be used in conjunction with the

official Safety Data Sheet provided by the manufacturer. Always follow established laboratory

safety protocols and regulatory guidelines when handling any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Glycofurol: A Comprehensive Technical Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153818#glycofurol-material-safety-data-sheet-msds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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